2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]-2-(4,5-dimethyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C18H26N8O2/c1-12-13(2)20-11-26(16(12)28)10-15(27)19-9-14-21-17(24(3)4)23-18(22-14)25-7-5-6-8-25/h11H,5-10H2,1-4H3,(H,19,27)
• InChI Key: HRNAJRWSRZHFHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)NCC2=NC(=NC(=N2)N(C)C)N3CCCC3)C
• Molecular Formula: C18H26N8O2
• Molecular Weight: 386.5 g/mol
• CAS No.: 2034357-58-7

Description

2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}acetamide is a useful research compound. Its molecular formula is C18H26N8O2 and its molecular weight is 386.46. The purity is usually 95%.
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Biological Activity

The compound 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}acetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, and therapeutic implications based on various studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{24}N_{6}O_{2}$ with a molecular weight of approximately 356.43 g/mol. The structure features a pyrimidine ring and a triazine moiety, which are critical for its biological activity. The presence of the dimethylamino and pyrrolidinyl groups enhances its solubility and interaction with biological targets.

Structural Formula

The structural representation can be summarized as follows:

\text{2 4 5 dimethyl 6 oxo 1 6 dihydropyrimidin 1 yl N 4 dimethylamino 6 pyrrolidin 1 yl 1 3 5 triazin 2 yl methyl}acetamide}

Research indicates that this compound exhibits significant enzyme inhibition properties. It primarily interacts with specific enzymes by binding to their active sites or allosteric sites, thus preventing substrate interaction or altering enzyme conformation. This mechanism suggests its potential application in treating diseases where enzyme modulation is crucial .

Antimicrobial Activity

Studies have shown that derivatives of similar pyrimidine compounds exhibit antimicrobial properties against various bacterial strains. For instance, related compounds have demonstrated effectiveness against pathogens such as Staphylococcus aureus and Escherichia coli, with Minimum Inhibitory Concentration (MIC) values ranging from 31.25 to 62.5 µg/mL . Although specific data on the compound is limited, its structure suggests potential efficacy against similar microbial targets.

Anticancer Properties

Research into related compounds has highlighted their anticancer potential. For example, certain derivatives have been shown to reduce cell viability in cancer cell lines significantly. The presence of the 2,5-dimethylpyrrole moiety in similar structures has been linked to enhanced cytotoxic activity against both cancerous and non-cancerous cells . While direct studies on the compound's anticancer effects are still needed, its structural analogs suggest promising activity.

Study 1: Enzyme Inhibition

A study focused on the inhibition of myeloperoxidase (MPO), an enzyme implicated in inflammatory disorders, showed that similar compounds could significantly reduce MPO activity in vitro and in vivo models. This suggests that our compound may also possess similar inhibitory effects due to structural similarities .

Study 2: Antimicrobial Efficacy

Another study evaluated the antimicrobial activity of pyrimidine derivatives against a range of bacterial strains. The results indicated that these compounds could inhibit bacterial growth effectively, suggesting that our compound may also exhibit comparable antimicrobial properties .

Research Findings Summary Table

Property	Finding
Molecular Formula	C_{18}H_{24}N_{6}O_{2}
Molecular Weight	Approximately 356.43 g/mol
Mechanism	Enzyme inhibition through active site binding; potential allosteric modulation
Antimicrobial	Effective against S. aureus, E. coli (MIC: 31.25 - 62.5 µg/mL) in related compounds
Anticancer	Related compounds show reduced viability in cancer cell lines; further research needed